Cas no 40227-17-6 (2,3-Pyrazinedicarbonitrile,5,6-dimethyl-)

• Product Name: 2,3-Pyrazinedicarbonitrile,5,6-dimethyl-
• CAS No: 40227-17-6
• MF: C₈H₆N₄
• MW: 158.160040378571
• CID: 331780
• PubChem ID: 24864831
• Update Time: 2025-11-06

2,3-Pyrazinedicarbonitrile,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarbonitrile,5,6-dimethyl-
• 5,6-dimethylpyrazine-2,3-dicarbonitrile
• 6-DIMETHYL-2,3-PYRAZINEDICARBONITRILE
• 2,3-dicyano-5,6-dimethylpyrazine
• 5,6-Dimethyl-2,3-pyrazinedicarbonitrile
• 5,6-Dimethyl-pyrazin-2,3-dicarbonitril
• 5,6-dimethyl-pyrazine-2,3-dicarbonitrile
• CCG-47672
• AKOS000268643
• MFCD00192087
• SR-01000637273-1
• HMS562J06
• NSC172775
• SCHEMBL2488974
• Maybridge1_007420
• starbld0001248
• DIMETHYLPYRAZINE-2,3-DICARBONITRILE
• LS-12837
• DTXSID90305935
• 5,6-Dimethyl-2,3-pyrazinedicarbonitrile, 99%
• 40227-17-6
• VPRRXMCIOHZBCX-UHFFFAOYSA-N
• NSC-172775
• 5,6-Dimethyl-2,3-pyrazinedicarbonitrile #
• G63856

• MDL： MFCD00192087
• Inchi： 1S/C8H6N4/c1-5-6(2)12-8(4-10)7(3-9)11-5/h1-2H3
• InChI Key： VPRRXMCIOHZBCX-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C(C)C=1C

Computed Properties

• Exact Mass: 158.05900
• Monoisotopic Mass: 158.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Melting Point: 168-170 °C (dec.) (lit.)
• PSA: 73.36000
• LogP: 0.83676

2,3-Pyrazinedicarbonitrile,5,6-dimethyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Additional information on 2,3-Pyrazinedicarbonitrile,5,6-dimethyl-

Comprehensive Overview of 2,3-Pyrazinedicarbonitrile,5,6-dimethyl- (CAS No. 40227-17-6): Properties, Applications, and Innovations

2,3-Pyrazinedicarbonitrile,5,6-dimethyl- (CAS No. 40227-17-6) is a specialized organic compound belonging to the pyrazine family, characterized by its unique molecular structure featuring two nitrile groups and dimethyl substitutions. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its potential as a building block for heterocyclic synthesis, bioactive molecules, and advanced materials, aligning with the growing demand for sustainable and high-performance chemicals.

The molecular formula of 2,3-Pyrazinedicarbonitrile,5,6-dimethyl- is C₈H₆N₄, with a molecular weight of 158.16 g/mol. Its structure combines the electron-withdrawing properties of nitrile groups with the steric effects of methyl groups, making it a valuable intermediate in organic synthesis. Recent studies highlight its role in the development of fluorescent dyes, coordination polymers, and catalysts, addressing key challenges in energy storage and optoelectronics. These applications resonate with current trends in green chemistry and nanotechnology, where efficiency and environmental compatibility are paramount.

In the pharmaceutical sector, 2,3-Pyrazinedicarbonitrile,5,6-dimethyl- serves as a precursor for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Its ability to modulate biological activity has sparked interest in precision medicine and targeted therapies, topics frequently searched in academic and industrial forums. Additionally, its thermal stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry, streamlining the drug development process.

From an industrial perspective, this compound is synthesized through controlled cyanation reactions and catalytic processes, often optimized for yield and purity. Manufacturers emphasize scalable production methods to meet the demands of custom synthesis and bulk chemical supply. Quality control protocols, including HPLC and NMR analysis, ensure compliance with Good Manufacturing Practices (GMP), a critical consideration for buyers in regulated markets.

Environmental and safety aspects of 2,3-Pyrazinedicarbonitrile,5,6-dimethyl- are also under scrutiny, with studies focusing on its biodegradability and ecotoxicological impact. As regulatory frameworks evolve, companies are adopting greener alternatives and waste-minimization strategies, reflecting broader societal concerns about sustainable development. These discussions frequently appear in life cycle assessment (LCA) reports and corporate sustainability initiatives.

Looking ahead, innovations in computational chemistry and machine learning are expected to further unlock the potential of 2,3-Pyrazinedicarbonitrile,5,6-dimethyl-. Predictive modeling can optimize reaction pathways, reducing time and resource consumption—a topic trending in AI-driven research. Collaboration between academia and industry will likely accelerate its adoption in emerging fields like flexible electronics and smart coatings.

In summary, 2,3-Pyrazinedicarbonitrile,5,6-dimethyl- (CAS No. 40227-17-6) exemplifies the intersection of chemistry and innovation. Its multifaceted applications, coupled with ongoing research into molecular design and process optimization, position it as a compound of enduring relevance in science and technology.